Cas no 2171152-96-6 (1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171152-96-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5786877
• PubChem ID: 165556990
• Update Time: 2025-05-25

1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171152-96-6
• 1-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1574265
• 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(15-24(30)28-17-27(25(31)32)13-7-8-14-27)29-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m0/s1
• InChI Key： PWZIFJZVHUGVCT-SFHVURJKSA-N
• SMILES： OC(C1(CNC(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid

Research Brief on 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171152-96-6)

The compound 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171152-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent advancements in the synthesis and application of this compound have been documented in several high-impact journals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of protease inhibitors. The researchers highlighted its role in improving the pharmacokinetic properties of lead compounds, thereby enhancing their therapeutic potential. Additionally, its stability under various physiological conditions makes it a promising candidate for further preclinical evaluation.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's utility in the synthesis of cyclic peptides. The study revealed that the cyclopentane-1-carboxylic acid moiety contributes to the conformational rigidity of the resulting peptides, which is crucial for achieving high binding affinity to target proteins. This finding opens new avenues for the design of peptide-based drugs with improved selectivity and reduced off-target effects.

In addition to its applications in peptide synthesis, 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid has been investigated for its potential in prodrug development. A recent study in Molecular Pharmaceutics (2024) explored its use as a carrier for targeted drug delivery, leveraging its ability to undergo enzymatic cleavage in specific tissues. This approach could significantly enhance the bioavailability and therapeutic index of poorly soluble drugs, addressing a major challenge in drug formulation.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on expanding the scope of its applications, particularly in the context of personalized medicine and combination therapies.

In conclusion, 1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171152-96-6) represents a versatile and valuable tool in modern drug discovery. Its unique structural properties and broad applicability make it a focal point of ongoing research. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.